Cas no 142797-35-1 (Levistolide A)

Levistolide A structure
Levistolide A structure
Product Name:Levistolide A
CAS No:142797-35-1
MF:C24H28O4
MW:380.476727485657
CID:227953
Update Time:2023-08-03

Levistolide A Chemical and Physical Properties

Names and Identifiers

    • 1H-5,10c-Ethanonaphtho[1,2-c:7,8-c']difuran-3,10-dione,1,8-dibutylidene-5,5a,6,7,8,10b-hexahydro-, (1Z,5S,5aS,8E,10bS,10cS)-
    • 1H-5,10c-Ethanonaphtho[1,2-c:7,8-c']difuran-3,10-dione,1,8-dibutylidene-5,5a,6,7,8,10b-hexahydro-, [5S-(1Z,5a,5aa,8E,10ba,10ca)]-
    • E,Z'-6,6',7,3'a-Diligustilide
    • Senkyunolide O
    • levistolide A
    • Levistilide A
    • 29MRT0H4CE
    • Diligustilide
    • Levistilide-A
    • Levistolid A
    • (Z,Z)-Diligustilide
    • Z,Z'-6,6',7,3'a-Diligustilide
    • (Z,Z)-di(butylidene)[?]dione
    • (Z)-6,6',7,3'a-Diligustilide
    • s9201
    • N2235
    • Y0120
    • Q27136724
    • Levistolide A
    • Inchi: 1S/C24H28O4/c1-3-5-7-18-16-10-9-15-14-11-12-24(21(15)20(16)23(26)27-18)17(13-14)22(25)28-19(24)8-6-4-2/h7-8,13-15,21H,3-6,9-12H2,1-2H3/b18-7-,19-8-/t14-,15+,21-,24+/m1/s1
    • InChI Key: UBBRXVRQZJSDAK-ZJHGLIIDSA-N
    • SMILES: O1C(C2=C[C@H]3CC[C@]2(/C/1=C/CCC)[C@H]1C2C(=O)O/C(=C\CCC)/C=2CC[C@H]13)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 871
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Color/Form: Powder
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